Cas no 941876-26-2 (N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide)

• Product Name: N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide
• CAS No: 941876-26-2
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 6444520
• Update Time: 2025-07-13

N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide
• N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)furan-2-carboxamide

• Inchi： 1S/C15H13N3O3/c1-9-5-6-12-16-10(2)13(15(20)18(12)8-9)17-14(19)11-4-3-7-21-11/h3-8H,1-2H3,(H,17,19)
• InChI Key： GFISHPDFGIXVSL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1C(=O)N2C=C(C)C=CC2=NC=1C)=O

Additional information on N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide

Introduction to N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide (CAS No. 941876-26-2)

N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 941876-26-2, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates multiple nitrogen-containing rings, which are known to be pivotal in the design of bioactive molecules.

The significance of this compound lies in its potential applications in medicinal chemistry. The presence of a pyrido[1,2-a]pyrimidine core, combined with a furan moiety, creates a framework that is conducive to interactions with biological targets. Such structural motifs have been extensively studied for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic profiles of compounds like N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide with high accuracy. These tools have been instrumental in identifying lead compounds that exhibit favorable properties for drug development. The pyrido[1,2-a]pyrimidine scaffold, in particular, has shown promise in inhibiting various kinases and other enzymes involved in cancer pathways.

In the context of current research, N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide has been investigated for its potential role in addressing neurological disorders. Studies have suggested that compounds with similar structural features may interact with neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The amide group in the molecule further enhances its versatility by allowing modifications that can fine-tune its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been particularly useful in constructing the complex heterocyclic framework.

Evaluation of the compound's biological activity has revealed intriguing results. In vitro assays have demonstrated that N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide exhibits inhibitory effects on certain enzymes associated with inflammatory responses. This finding aligns with the growing interest in developing anti-inflammatory agents that target specific enzymatic pathways without causing systemic side effects.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good solubility and stability under physiological conditions, which are critical factors for its potential use as an oral therapeutic agent. Additionally, studies on its metabolic pathways have provided insights into how the body processes such molecules, aiding in the design of derivatives with improved bioavailability.

Future research directions include exploring the synthesis of analogs of N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide to optimize its pharmacological profile. By modifying specific functional groups within the molecule, researchers aim to enhance its potency and selectivity while minimizing adverse effects. Collaborative efforts between synthetic chemists and biologists are essential in this endeavor to translate laboratory findings into tangible therapeutic benefits.

The integration of machine learning and artificial intelligence into drug discovery processes has accelerated the identification of promising candidates like N-{2,7-dimethyl-4-oXO-oH-pyrid o[1 , 12 -a]pyrimidin -3 -yl}fur an - 22 -carbox amide . These technologies enable rapid screening of vast chemical libraries and prediction of molecular properties with unprecedented accuracy. This synergy between computational methods and experimental validation is revolutionizing the way new drugs are discovered and developed.

In conclusion, N-{ 27 -dimethyl - 4 - oxo - 4 H - pyrid o [ 1 , 12 -a]pyrim idin -3 - yl }fur an - 22 -carbox amide (CAS No . 94187626 . 22 ) is a compound of considerable interest in pharmaceutical research . Its unique structural features and promising biological activities position it as a valuable scaffold for developing new therapeutic agents . Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications . The continued exploration of this compound holds great potential for advancing our understanding of disease mechanisms and providing innovative solutions for treating various disorders.